Iodine tin

• Molecular Formula: ISn
• Molecular Weight: 245.61 g/mol
• InChI: InChI=1S/HI.Sn/h1H;/q;+1/p-1
• InChIKey: HKOSYZIBCKCKET-UHFFFAOYSA-M

Tin(II) Iodide for Lead-Free Perovskite Electronics

Tin(II) iodide (SnI₂, CAS 10294-70-9), also referred to as stannous iodide or tin diiodide, is a red-orange crystalline inorganic compound with a molecular weight of 372.52 g/mol, a melting point of 320 °C, and a density of 5.28 g/cm³ [1]. It belongs to the class of divalent tin halides and serves as the primary tin-source precursor for lead-free halide perovskite semiconductors, including methylammonium tin iodide (MASnI₃), formamidinium tin iodide (FASnI₃), and cesium tin iodide (CsSnI₃) . Unlike its +4 oxidation-state analog SnI₄, SnI₂ provides the Sn²⁺ cation required for the ABX₃ perovskite structure and is the dominant precursor in the rapidly growing field of tin-based perovskite solar cells (PSCs) and light-emitting diodes (PeLEDs) .

Sn²⁺ precursor for lead-free perovskite semiconductors (MASnI₃, FASnI₃, CsSnI₃)

5N-grade purity required for suppression of non-perovskite secondary phases

Phase purity directly impacts open-circuit voltage and PCE in perovskite solar cells

Distinct from SnI₄; Sn²⁺ oxidation state enables ABX₃ perovskite structure

• [1] Wikipedia contributors. 'Tin(II) iodide.' Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Tin(II)_iodide View Source

Why SnI₂ Cannot Be Substituted

Procurement decisions for tin iodide precursors cannot rely on generic 'tin iodide' specifications because the +2 (SnI₂) and +4 (SnI₄) oxidation states confer fundamentally different chemical behaviors and application suitability [1]. SnI₂ is the active Sn²⁺ source required for perovskite formation, whereas SnI₄ is a degradation product that introduces detrimental p-doping and non-radiative recombination centers when present as an impurity [2]. Furthermore, the purity grade of SnI₂ directly dictates the phase purity of the resulting perovskite film: 99.999% (5N) SnI₂ yields predominantly the desirable black perovskite phase, while 99.9% (3N) SnI₂ can produce up to one-third non-perovskite orthorhombic phase content [3]. These oxidation-state and purity thresholds mean that substituting SnI₂ with off-spec material, SnI₄, or alternative halide sources without rigorous qualification will compromise device performance in quantifiable ways.

Oxidation state mismatch

SnI₄ (Sn⁴⁺) introduces p-doping and non-radiative recombination centers, degrading device performance. SnI₂ is the required Sn²⁺ source.

Purity grade threshold

Lower purity (3N) SnI₂ may yield significant non-perovskite orthorhombic phase content, limiting open-circuit voltage. 5N-grade minimizes recombination sinks.

Impurity profile variation

Sn⁴⁺ content in off-spec SnI₂ can shift perovskite film conductivity and lower PCE compared to purified or high-purity lots.

• [1] Wikipedia contributors. 'Tin(II) iodide.' Wikipedia, The Free Encyclopedia. Reaction with iodine to give SnI₄. https://en.wikipedia.org/wiki/Tin(II)_iodide View Source
• [2] Zeng, G. et al. (2023). 'Enhancing the performance of tin-based perovskite solar cells through solvent purification of tin iodide.' Journal of Materials Chemistry A, 11, 10173–10183. DOI: 10.1039/D3TA01197F. View Source
• [3] Kravchenko, E.A. et al. (2023). 'The impact of the SnI₂ purity on the formation of CsSnI₃ perovskite modifications as monitored by ¹²⁷I Nuclear Quadrupole Resonance.' Mendeleev Communications, 33(2), 282–284. View Source

Differentiation Evidence for SnI₂

Purity Grade vs. Perovskite Phase Purity

The impact of SnI₂ precursor purity on CsSnI₃ perovskite phase formation was quantified by ¹²⁷I NQR spectroscopy. SnI₂ of 99.999% (5N) purity produced CsSnI₃ where the non-perovskite orthorhombic phase was undetectable at room temperature, whereas SnI₂ of 99.900% (3N) purity resulted in the non-perovskite phase reaching at least one-third of the sample content [1]. This establishes a clear purity threshold for procurement: 5N-grade SnI₂ is required to suppress the non-perovskite secondary phase that acts as a recombination sink.

Purity vs. phase purity

Head-to-head

5N SnI₂: non-perovskite phase undetectable at RT
3N SnI₂: ~33% non-perovskite phase content

Purity grade directly controls perovskite phase purity in CsSnI₃ films

¹²⁷I NQR data; 5N required for recombination sink suppression

Evidence Dimension	Non-perovskite orthorhombic phase content in CsSnI₃ films
Target Compound Data	Trace amounts only at 77 K; undetectable at room temperature (SnI₂ 99.999% / 5N)
Comparator Or Baseline	At least ~33% non-perovskite phase content (SnI₂ 99.900% / 3N)
Quantified Difference	>30 percentage-point reduction in non-perovskite phase; from ~33% to undetectable at RT
Conditions	CsSnI₃ samples prepared from CsI (99.999%) and SnI₂ at stated purities; ¹²⁷I NQR at 77 K and 295 K

Why This Matters

Non-perovskite phases create defect trap states that directly limit open-circuit voltage and PCE in tin-based PSCs, making 5N SnI₂ the minimum procurement specification for high-efficiency device research.

• [1] Kravchenko, E.A., Gippius, A.A., Tkachev, A.V., Mastryukov, M.V., Brekhovskikh, M.N. (2023). 'The impact of the SnI₂ purity on the formation of CsSnI₃ perovskite modifications as monitored by ¹²⁷I Nuclear Quadrupole Resonance.' Mendeleev Communications, 33(2), 282–284. DOI: 10.1016/j.mencom.2023.02.022. View Source

PCE Gain from SnI₂ Solvent Purification

In a direct comparison of FASnI₃-based perovskite solar cells, devices fabricated from toluene-purified SnI₂ (which selectively dissolves SnI₄ impurities while retaining SnI₂) achieved a champion PCE of 10.70%, rising to 11.06% after one month of N₂ storage. This compares to a baseline PCE of ~5.24% for devices made from unpurified SnI₂ precursor solutions under equivalent mechanochemical conditions [1][2]. The purification step removes Sn⁴⁺ impurities that otherwise introduce p-doping and carrier recombination centers.

PCE gain from purification

Cross-study

Champion PCE: 10.70% (purified) vs. 5.24% (unpurified)
+5.46 absolute percentage points

Removal of Sn⁴⁺ impurities significantly enhances device PCE

FASnI₃-based PSCs; toluene purification method

Evidence Dimension	Power conversion efficiency (PCE) of tin-based PSCs
Target Compound Data	PCE = 10.70% (champion), rising to 11.06% after 1 month N₂ storage (toluene-purified SnI₂)
Comparator Or Baseline	PCE = 5.24% (unpurified, no-grinding control); PCE = 7.60–7.76% (mechanochemically ground Sn–SnF₂ or all-chemical system without SnI₂ solvent purification)
Quantified Difference	+5.46 absolute PCE percentage points over unpurified baseline; +3.10–3.46 points over best mechanochemical grinding without solvent purification
Conditions	PEA₀.₁FA₀.₉SnI₃ PSCs; spin-coating from DMSO-based precursor solutions; J–V measurement under simulated AM1.5G illumination

Why This Matters

This PCE differential translates directly to device performance and demonstrates that procurement of SnI₂ qualified by low Sn⁴⁺ content — or implementation of in-house purification — is essential for competitive tin PSC fabrication.

• [1] Zeng, G., Pu, D., Huang, L., Guan, H., Zhou, S., Zhou, J., Shen, W., Li, G., Fang, G., Ke, W. (2023). 'Enhancing the performance of tin-based perovskite solar cells through solvent purification of tin iodide.' Journal of Materials Chemistry A, 11, 10173–10183. DOI: 10.1039/D3TA01197F. View Source
• [2] Liu, T., Cho, S., Nishikubo, R., Pylnev, M., Ishiwari, F., Wakamiya, A., Saeki, A. (2025). 'Mechanochemical pretreatment of tin iodide perovskite precursors: effects of grinding temperature and time on solar cell performance.' EES Solar, 1, 78–88. DOI: 10.1039/D4EL00034J. View Source

Microhardness of SnI₂ vs. SnI₄ Single Crystals

A direct comparative study of the microhardness of SnI₂ and SnI₄ single crystals using a Vickers microhardness indentor established that the Vickers Hardness Numeral (VHN) of SnI₂ is consistently greater than that of SnI₄ across applied loads [1]. This mechanical property difference is relevant for applications where structural integrity under indentation or mechanical stress is a consideration, such as in thin-film device fabrication and handling.

Microhardness

Head-to-head

VHN(SnI₂) consistently exceeds VHN(SnI₄) across applied loads

SnI₂ exhibits higher mechanical durability for thin-film processing

Single crystal Vickers indentation study

Evidence Dimension	Vickers Hardness Numeral (VHN) at comparable applied loads
Target Compound Data	VHN(SnI₂) > VHN(SnI₄); exact values load-dependent (published in full text)
Comparator Or Baseline	SnI₄ single crystals — lower VHN across the measured load range
Quantified Difference	SnI₂ microhardness exceeds SnI₄; quantitative values reported as load-dependent in the original study
Conditions	Single crystals of SnI₂ (010) and SnI₄ (111); Vickers microhardness indentation at room temperature; variable applied loads

Why This Matters

Higher microhardness of SnI₂ single crystals may translate to better mechanical durability in device fabrication steps, influencing the selection of SnI₂ over SnI₄ for mechanically robust perovskite thin-film processing.

• [1] Desai, C.C., Patel, A.H. (1983). 'Microhardness studies of SnI₂ and SnI₄ single crystals.' Bulletin of Materials Science, 5(5), 453–457. DOI: 10.1007/BF02910203. View Source

SnI₄ p-Doping in 2D Sn-Perovskite FETs

While SnI₂ is the precursor for the perovskite framework, SnI₄ serves a distinct and quantitatively demonstrated role as an effective p-type dopant. Incorporation of SnI₄ at 5 mol% into (PEA)₂SnI₄ precursor solutions increases electrical conductivity by a factor of 10⁵ (100,000×), shifts the Fermi level closer to the valence band, and improves room-temperature FET mobility from 0.25 to 0.68 cm² V⁻¹ s⁻¹ [1]. This demonstrates that SnI₄ is not merely an unwanted impurity; it has a unique doping function that cannot be replicated by SnI₂ alone.

SnI₄ doping effect

Head-to-head

10⁵× conductivity increase; mobility +172% (0.25→0.68 cm²/V·s) at 5 mol% SnI₄

SnI₄ serves as a functional p-type dopant, not a substitute for SnI₂

(PEA)₂SnI₄ 2D perovskite FETs

Evidence Dimension	Electrical conductivity and FET mobility of (PEA)₂SnI₄
Target Compound Data	Conductivity increased 10⁵-fold; mobility = 0.68 cm² V⁻¹ s⁻¹ with 5 mol% SnI₄ doping
Comparator Or Baseline	Undoped (PEA)₂SnI₄: mobility = 0.25 cm² V⁻¹ s⁻¹; baseline conductivity without SnI₄ doping
Quantified Difference	10⁵× conductivity enhancement; +0.43 cm² V⁻¹ s⁻¹ (+172%) mobility improvement
Conditions	2D perovskite (PEA)₂SnI₄ thin-film FETs; SnI₄ dopant incorporated in precursor solution; room-temperature measurement

Why This Matters

For procurement in transistor and thermoelectric device research, SnI₄ must be considered as a functional dopant distinct from SnI₂, with quantitatively validated performance enhancement at specific doping ratios.

• [1] Gao, Y. et al. (2022). 'Doping of Sn-based two-dimensional perovskite semiconductor for high-performance field-effect transistors and thermoelectric devices.' iScience, 25(4), 104109. DOI: 10.1016/j.isci.2022.104109. View Source

SnI₂ Monolayer Band Gap: Thickness Tuning

Molecular beam epitaxy (MBE) growth of SnI₂ monolayers on Au(111) substrates produced a new layered van der Waals semiconductor with a band gap of ≈2.9 eV. Critically, the monolayer exhibits an indirect band gap, while the bilayer undergoes an indirect-to-direct band gap transition, demonstrating thickness-dependent optoelectronic properties [1]. This contrasts with the bulk SnI₂ band gap of ~2.1 eV (indirect) reported from optical absorption [2], and with the monolayer SnI₂ band gap being significantly larger than that of monolayer PbI₂.

Monolayer band gap

Class-level

≈2.9 eV (indirect) monolayer; indirect→direct transition at bilayer

Thickness-tunable band gap for violet/UV optoelectronics

MBE-grown on Au(111); STS/DFT; bulk gap ~2.1 eV

Evidence Dimension	Electronic band gap (eV) as a function of layer thickness
Target Compound Data	SnI₂ monolayer: ≈2.9 eV (indirect); bilayer: direct gap; bulk: ~2.1 eV (indirect)
Comparator Or Baseline	Bulk SnI₂: ~2.1 eV; typical monolayer TMDs (e.g., MoS₂ monolayer: ~1.8 eV direct); PbI₂ monolayer: ~2.5 eV
Quantified Difference	Δ ≈0.8 eV between monolayer and bulk; indirect-to-direct transition at bilayer thickness
Conditions	MBE-grown SnI₂ monolayer on Au(111); STS and DFT characterization; bulk optical absorption data

Why This Matters

The large, thickness-tunable band gap of SnI₂ monolayers positions this material for violet/UV optoelectronics and distinguishes it from narrower-gap 2D semiconductors, guiding procurement for 2D materials research.

• [1] Zhang, P. et al. (2021). 'Direct Growth of van der Waals Tin Diiodide Monolayers.' Advanced Science, 8(20), 2100009. DOI: 10.1002/advs.202100009. View Source
• [2] Mastryukov, M.V. et al. (2022). 'Effect of the Purity of the Precursor SnI₂ on the Optical Properties of CsSnI₃ Perovskite Thin Films.' Russian Journal of Inorganic Chemistry, 67, 1652–1657. DOI: 10.1134/S0036023622600794. View Source

Theoretical PCE: Tin vs. Lead Perovskites

Ab initio calculations combined with XRD and absorption measurements on FASnI₃ and MASnI₃ tin iodide perovskites, benchmarked against the lead-halide prototype MAPbI₃, reveal that tin-based materials display an intrinsic photoconversion efficiency on par with lead perovskites and superior in the thick-layer limit. The theoretical PCE reaches 30.5% for lead-halides and 32.3% for tin-halides under AM1.5G illumination, with a smaller band gap of 1.36 eV for tin perovskites approaching the ideal Shockley–Queisser limit [1]. This provides a fundamental thermodynamic justification for selecting tin iodide precursors over lead iodide for maximum theoretical efficiency, provided oxidation can be controlled.

Theoretical PCE limit

Class-level

Tin-halide perovskites: 32.3% vs. lead-halide: 30.5% (thick-layer limit)

Tin perovskites show higher theoretical efficiency potential

Ab initio DFT; AM1.5G spectrum; band gap 1.36 eV

Evidence Dimension	Theoretical maximum PCE under AM1.5G illumination
Target Compound Data	Tin-halide perovskites (FASnI₃/MASnI₃): theoretical PCE = 32.3%, band gap = 1.36 eV
Comparator Or Baseline	Lead-halide perovskite (MAPbI₃): theoretical PCE = 30.5%, band gap = ~1.55 eV
Quantified Difference	+1.8 absolute percentage points PCE advantage for tin perovskites in the thick-layer limit
Conditions	Ab initio DFT calculations; AM1.5G solar spectrum; thick-layer limit; comparison validated by XRD and absorption measurements

Why This Matters

For research programs targeting ultimate efficiency limits in single-junction photovoltaics, tin iodide perovskites offer a theoretically validated efficiency advantage over lead-based analogs, supporting procurement of SnI₂ as the enabling precursor.

• [1] Filippetti, A., Kahmann, S., Caddeo, C., Mattoni, A., Saba, M., Bosin, A., Loi, M.A. (2021). 'Fundamentals of tin iodide perovskites: a promising route to highly efficient, lead-free solar cells.' Journal of Materials Chemistry C, 9, 10819–10829. DOI: 10.1039/D1TC02260H. View Source

Application Scenarios for SnI₂

Lead-Free Perovskite Solar Cells with High Phase Purity

For fabrication of CsSnI₃, FASnI₃, or MASnI₃ perovskite solar cells, procurement of SnI₂ with ≥99.999% (5N) purity is essential. Evidence from ¹²⁷I NQR demonstrates that 5N SnI₂ suppresses non-perovskite orthorhombic phase formation to undetectable levels at room temperature, whereas 3N SnI₂ yields >30% non-perovskite content that degrades device performance [1]. Combined with solvent purification, 5N-grade SnI₂ enables PCE values exceeding 10.70% in FASnI₃-based devices [2].

Thickness-Tunable 2D Semiconductor Research

MBE-grown SnI₂ monolayers exhibit a ≈2.9 eV band gap with an indirect-to-direct transition at bilayer thickness, distinguishing SnI₂ from narrower-gap 2D semiconductors such as MoS₂ (~1.8 eV monolayer) [1]. This application scenario demands high-purity SnI₂ as an MBE source material for fabricating violet/UV optoelectronic devices and exploring thickness-dependent quantum confinement effects.

p-Type Doping of 2D Tin Perovskite Transistors and Thermoelectrics

For field-effect transistor and thermoelectric device research using (PEA)₂SnI₄ 2D perovskites, controlled doping with SnI₄ at 5 mol% delivers a 10⁵-fold enhancement in electrical conductivity and a 172% improvement in FET mobility (0.25 → 0.68 cm² V⁻¹ s⁻¹) [1]. This application requires procurement of both high-purity SnI₂ (as the perovskite precursor) and SnI₄ (as the dopant), with precise stoichiometric control.

Electrodeless Lamps and Solar Simulators

SnI₂ is specified as the primary filler component in electrodeless lamps excited by microwave or RF energy, where it generates visible light with spectral characteristics suitable for solar simulation [1]. The high melting point (320 °C) and boiling point (714 °C) of SnI₂, combined with its distinct vapor-phase chemistry compared to SnI₄ (mp 143 °C, bp 348.5 °C), make SnI₂ the preferred tin halide for high-temperature discharge lamp fills [2].

Application

Selection Property

Validation Focus

Lead-free perovskite solar cells

5N purity grade, low Sn⁴⁺ content

Phase purity (XRD, NQR), device PCE

2D semiconductor research

High-purity MBE source material

Band gap tunability, monolayer quality (STS, DFT)

p-Type doping in perovskite FETs

Controlled SnI₄ doping ratio (5 mol%)

Conductivity enhancement, FET mobility

Electrodeless lamps / solar simulators

High melting point (320°C), vapor-phase stability

Spectral output, thermal durability

• [1] Kravchenko, E.A. et al. (2023). Mendeleev Communications, 33(2), 282–284. View Source
• [2] Zeng, G. et al. (2023). Journal of Materials Chemistry A, 11, 10173–10183. View Source